Cas no 25844-73-9 (2-chloro-5-phenylpyrazine)
2-chloro-5-phenylpyrazine structure
Product Name:2-chloro-5-phenylpyrazine
CAS No:25844-73-9
MF:C10H7ClN2
MW:190.628980875015
MDL:MFCD03268585
CID:242365
PubChem ID:1236664
Update Time:2025-04-19
2-chloro-5-phenylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,2-chloro-5-phenyl-
- 2-Chloro-5-phenylpyrazine
- 2-CHLORO-5-PHENYL-PYRAZINE
- 2-chloro-5--phenylpyrazine
- SCHEMBL3633100
- DTXSID60361245
- IKWXPYFPNVAWJY-UHFFFAOYSA-N
- MS-20135
- AKOS005255996
- EN300-221240
- Z1198161763
- AT31228
- MFCD03268585
- FT-0684567
- AC-907/34107025
- 2-Chloro-5-phenylpyrazine, AldrichCPR
- 25844-73-9
- STL554831
- BBL101037
- 2-chloro-5-phenylpyrazine
-
- MDL： MFCD03268585
- Inchi： 1S/C10H7ClN2/c11-10-7-12-9(6-13-10)8-4-2-1-3-5-8/h1-7H
- InChI Key： IKWXPYFPNVAWJY-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 190.03000
- Monoisotopic Mass: 190.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 2.79700
2-chloro-5-phenylpyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-5-phenylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 067111-500mg |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95% | 500mg |
4078CNY | 2021-05-07 | |
| Apollo Scientific | OR480225-500mg |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95% | 500mg |
￡128.00 | 2022-03-29 | |
| Apollo Scientific | OR480225-1g |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95% | 1g |
£67.00 | 2025-02-20 | |
| Apollo Scientific | OR480225-5g |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95% | 5g |
£75.00 | 2025-02-20 | |
| TRC | B428560-50mg |
2-chloro-5-phenylpyrazine |
25844-73-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B428560-100mg |
2-chloro-5-phenylpyrazine |
25844-73-9 | 100mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B428560-500mg |
2-chloro-5-phenylpyrazine |
25844-73-9 | 500mg |
$ 340.00 | 2022-06-07 | ||
| Chemenu | CM332755-250mg |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95%+ | 250mg |
$104 | 2024-07-28 | |
| Chemenu | CM332755-1g |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95%+ | 1g |
$258 | 2024-07-28 | |
| Chemenu | CM332755-5g |
2-Chloro-5-phenylpyrazine |
25844-73-9 | 95%+ | 5g |
$773 | 2024-07-28 |
2-chloro-5-phenylpyrazine Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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